Cas no 56900-24-4 ( )
structure
Product Name:
CAS No:56900-24-4
MF:C10H16O2
MW:168.232843399048
CID:946096
PubChem ID:5385961
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-[(1E)-cycloocten-1-yl]acetic acid
- SCHEMBL22607753
- NSC-524084
- DTXSID70419766
- 56900-24-4
- NSC524084
-
-
- Inchi: 1S/C10H16O2/c11-10(12)8-9-6-4-2-1-3-5-7-9/h6H,1-5,7-8H2,(H,11,12)/b9-6+
- InChI Key: GMYQXMNHRFIHNS-RMKNXTFCSA-N
- SMILES: OC(CC1=CCCCCCC1)=O |t:3|
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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